Cas no 865774-10-3 (1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole)

865774-10-3 structure
Product name:1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole
1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
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- 1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole
- VCRAVKAVMSJRMZ-UHFFFAOYSA-N
- SCHEMBL1797043
- 865774-10-3
- DS-019599
- 1-(2-Methoxy-1,1-dimethyl-ethyl)-4-nitro-1H-imidazole
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- Inchi: InChI=1S/C8H13N3O3/c1-8(2,5-14-3)10-4-7(9-6-10)11(12)13/h4,6H,5H2,1-3H3
- InChI Key: VCRAVKAVMSJRMZ-UHFFFAOYSA-N
- SMILES: CC(C)(COC)N1C=C(N=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 199.09569129g/mol
- Monoisotopic Mass: 199.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 72.9Ų
1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole Related Literature
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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3. Back matter
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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